N-(2-methoxyphenyl)-4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}pyridine-3-carboxamide

• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-4,6-dimethyl-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C24H24N2O3S/c1-15-9-11-18(12-10-15)20(27)14-30-24-22(16(2)13-17(3)25-24)23(28)26-19-7-5-6-8-21(19)29-4/h5-13H,14H2,1-4H3,(H,26,28)
• InChI Key: YPAJBDUARHNULI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=C(C(=CC(=N2)C)C)C(=O)NC3=CC=CC=C3OC

Description

Physical Properties: It appears as a colorless to pale yellow liquid.

Functional Groups: The compound features both a sulfonamide functional group and an aromatic amine functional group. It is a volatile liquid, soluble in water, and readily dissolves in most organic solvents.

Preparation Methods

Synthetic Route: The preparation of N-(2-methoxyphenyl)-4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}pyridine-3-carboxamide typically involves the reaction of benzylamine with thionyl chloride.

Specific Steps:

Chemical Reactions Analysis

Reactivity: N-(2-methoxyphenyl)-4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}pyridine-3-carboxamide can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions.

Scientific Research Applications

Chemistry: Used as a photoinitiator in light-curing reactions for photosensitive resins.

Biology and Medicine: Investigated for potential biological activities (e.g., antimicrobial, anti-inflammatory, or anticancer properties).

Industry: Employed in the synthesis of various organic compounds.

Mechanism of Action

Targets and Pathways: The exact molecular targets and pathways by which N-(2-methoxyphenyl)-4,6-dimethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}pyridine-3-carboxamide exerts its effects remain an active area of research. Further studies are needed to elucidate its mechanisms.

Comparison with Similar Compounds

Uniqueness: Highlighting its uniqueness, this compound combines the sulfonamide and aromatic amine functionalities.

Similar Compounds: While I don’t have a specific list of similar compounds, related structures may include other sulfonamides or aromatic amines.